Carbonic Anhydrase II

Target Description

Carbonic Anhydrase II (CA2) is a ubiquitous metalloenzyme that catalyzes the rapid interconversion of carbon dioxide and water to bicarbonate and protons. It plays a crucial role in various physiological processes, including pH regulation, respiration, bone resorption, and fluid secretion in multiple tissues such as erythrocytes, kidneys, and osteoclasts. Deficiencies or mutations in CA2 can lead to severe clinical conditions, notably osteopetrosis with renal tubular acidosis and cerebral calcification.